Cas no 1794777-08-4 ({[(4-ethylphenyl)methyl]carbamoyl}methyl thiophene-2-carboxylate)

• Product Name: {[(4-ethylphenyl)methyl]carbamoyl}methyl thiophene-2-carboxylate
• CAS No: 1794777-08-4
• MF: C₁₆H₁₇NO₃S
• MW: 303.376083135605
• CID: 5323567
• Update Time: 2025-05-19

{[(4-ethylphenyl)methyl]carbamoyl}methyl thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-((4-ethylbenzyl)amino)-2-oxoethyl thiophene-2-carboxylate
• 2-[(4-ethylbenzyl)amino]-2-oxoethyl thiophene-2-carboxylate
• STL194794
• [2-[(4-ethylphenyl)methylamino]-2-oxoethyl] thiophene-2-carboxylate
• {[(4-ethylphenyl)methyl]carbamoyl}methyl thiophene-2-carboxylate

• Inchi： 1S/C16H17NO3S/c1-2-12-5-7-13(8-6-12)10-17-15(18)11-20-16(19)14-4-3-9-21-14/h3-9H,2,10-11H2,1H3,(H,17,18)
• InChI Key： KFERHGCQEPGJBB-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(=O)OCC(NCC1C=CC(=CC=1)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 353
• XLogP3: 3.4
• Topological Polar Surface Area: 83.6

Additional information on {[(4-ethylphenyl)methyl]carbamoyl}methyl thiophene-2-carboxylate

Comprehensive Overview of {[(4-ethylphenyl)methyl]carbamoyl}methyl thiophene-2-carboxylate (CAS No. 1794777-08-4)

The compound {[(4-ethylphenyl)methyl]carbamoyl}methyl thiophene-2-carboxylate (CAS No. 1794777-08-4) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, combining a thiophene-2-carboxylate moiety with a carbamoyl functional group, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for novel drug formulations, given its ability to interact with biological targets.

One of the key features of {[(4-ethylphenyl)methyl]carbamoyl}methyl thiophene-2-carboxylate is its versatility. The presence of both thiophene and carbamoyl groups allows for diverse chemical modifications, enabling scientists to tailor its properties for specific uses. This adaptability has led to its exploration in areas such as enzyme inhibition and receptor modulation, which are critical in the development of new therapeutic agents.

In recent years, the demand for innovative chemical entities like {[(4-ethylphenyl)methyl]carbamoyl}methyl thiophene-2-carboxylate has surged, driven by the need for more effective and safer treatments. The compound's CAS No. 1794777-08-4 is frequently searched in academic and industrial databases, reflecting its growing importance. Its potential applications in cancer research and neurodegenerative diseases have also sparked interest, as scientists seek to uncover its mechanisms of action.

The synthesis of {[(4-ethylphenyl)methyl]carbamoyl}methyl thiophene-2-carboxylate involves a series of carefully controlled reactions, ensuring high purity and yield. Advanced analytical techniques, such as NMR spectroscopy and mass spectrometry, are employed to characterize its structure and confirm its identity. These rigorous quality control measures are essential for its use in high-stakes research and development.

Beyond pharmaceuticals, {[(4-ethylphenyl)methyl]carbamoyl}methyl thiophene-2-carboxylate has potential applications in agrochemicals. Its unique properties may contribute to the development of new pesticides or herbicides with improved efficacy and environmental safety. This aligns with the global trend toward sustainable agriculture, where innovative solutions are needed to address food security challenges.

As the scientific community continues to explore the capabilities of {[(4-ethylphenyl)methyl]carbamoyl}methyl thiophene-2-carboxylate, its role in drug discovery and material science is expected to expand. Researchers are particularly keen on understanding its structure-activity relationships, which could unlock new possibilities for its use. With its CAS No. 1794777-08-4 becoming increasingly recognized, this compound is poised to play a pivotal role in future innovations.

In conclusion, {[(4-ethylphenyl)methyl]carbamoyl}methyl thiophene-2-carboxylate represents a fascinating area of study with broad implications. Its combination of thiophene and carbamoyl functionalities offers a wealth of opportunities for scientific advancement. Whether in pharmaceuticals, agrochemicals, or other fields, this compound is a testament to the power of organic chemistry in addressing modern challenges.